An In-depth Technical Guide to the Physicochemical Properties of (Furan-2-ylmethyl)(heptan-4-yl)amine
An In-depth Technical Guide to the Physicochemical Properties of (Furan-2-ylmethyl)(heptan-4-yl)amine
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Introduction
In the landscape of modern drug discovery, a thorough understanding of a compound's physicochemical properties is paramount to its success as a therapeutic agent. These intrinsic characteristics govern a molecule's behavior from the moment of administration, influencing its absorption, distribution, metabolism, and excretion (ADME), and ultimately its efficacy and safety.[1] This guide provides a comprehensive technical overview of the physicochemical properties of (furan-2-ylmethyl)(heptan-4-yl)amine, a novel secondary amine incorporating a furan scaffold.
The presence of the furan ring, a five-membered aromatic heterocycle, imparts unique electronic and structural features that can influence a molecule's interaction with biological targets. The secondary amine and the heptyl chain further contribute to the overall lipophilicity, basicity, and hydrogen bonding potential of the molecule. This guide will delve into the predicted and experimentally determinable physicochemical parameters of this compound, offering detailed protocols for their assessment and discussing their implications in a drug development context.
Molecular Structure and Identifying Information
(Furan-2-ylmethyl)(heptan-4-yl)amine is a secondary amine with the following structural and identifying information:
-
IUPAC Name: N-(furan-2-ylmethyl)heptan-4-amine[2]
-
Molecular Formula: C₁₂H₂₁NO[2]
-
Molecular Weight: 195.30 g/mol [2]
-
Canonical SMILES: CCCC(CCC)NCC1=CC=CO1
-
InChI Key: VEULILFWVRGPBG-UHFFFAOYSA-N
Predicted Physicochemical Properties
| Property | Predicted Value | Method/Source |
| Boiling Point | 265.8 ± 7.0 °C | Online Predictive Tools |
| Melting Point | Not Available | - |
| pKa (basic) | 9.5 ± 0.3 | Online Predictive Tools |
| LogP | 3.2 ± 0.5 | Online Predictive Tools |
| Aqueous Solubility | Low | General observation based on structure |
Note: These values are predictions and should be confirmed by experimental determination.
Synthesis of (Furan-2-ylmethyl)(heptan-4-yl)amine
The primary route for the synthesis of (furan-2-ylmethyl)(heptan-4-yl)amine is through reductive amination. This robust and widely used method involves the reaction of furan-2-carbaldehyde with heptan-4-amine to form an intermediate imine, which is then reduced in situ to the desired secondary amine.
Experimental Protocol: Reductive Amination
This protocol is adapted from established procedures for the reductive amination of furan-2-carbaldehyde.
Materials:
-
Furan-2-carbaldehyde
-
Heptan-4-amine
-
Sodium triacetoxyborohydride (NaBH(OAc)₃)
-
Anhydrous 1,2-dichloroethane (DCE) or dichloromethane (DCM)
-
Saturated aqueous sodium bicarbonate (NaHCO₃) solution
-
Brine (saturated aqueous NaCl solution)
-
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
-
Silica gel for column chromatography
-
Eluent: Dichloromethane (DCM) and Methanol (MeOH) with a small amount of triethylamine (Et₃N)
Procedure:
-
To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add furan-2-carbaldehyde (1.0 equivalent) and heptan-4-amine (1.1 equivalents).
-
Dissolve the reactants in anhydrous DCE or DCM.
-
Stir the solution at room temperature for 20-30 minutes to facilitate the formation of the imine intermediate.
-
Carefully add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the stirring solution.
-
Monitor the reaction progress by thin-layer chromatography (TLC).
-
Once the reaction is complete (typically within 2-12 hours), quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.
-
Extract the aqueous layer with DCM (3 x volume).
-
Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.
-
Filter and concentrate the organic phase under reduced pressure.
-
Purify the crude product by flash column chromatography on silica gel using a gradient of methanol in dichloromethane containing 0.5% triethylamine.
Characterization:
The structure and purity of the synthesized (furan-2-ylmethyl)(heptan-4-yl)amine should be confirmed by:
-
¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure.
-
Mass Spectrometry: To confirm the molecular weight.
Caption: Workflow for the synthesis of (furan-2-ylmethyl)(heptan-4-yl)amine via reductive amination.
Experimental Determination of Physicochemical Properties
Accurate experimental determination of physicochemical properties is crucial for building a reliable profile of a drug candidate. The following sections provide detailed protocols for measuring key parameters.
Lipophilicity (LogP)
Lipophilicity, expressed as the logarithm of the partition coefficient (LogP) between n-octanol and water, is a critical determinant of a drug's absorption, distribution, and potential for off-target effects.[3] The shake-flask method is the gold standard for experimental LogP determination.
This protocol is based on the OECD Guideline for the Testing of Chemicals, Section 107.
Materials:
-
(Furan-2-ylmethyl)(heptan-4-yl)amine
-
n-Octanol (reagent grade, pre-saturated with water)
-
Water (high purity, pre-saturated with n-octanol)
-
Phosphate buffer (pH 7.4, pre-saturated with n-octanol)
-
Centrifuge
-
Analytical instrumentation for quantification (e.g., HPLC-UV, LC-MS)
Procedure:
-
Preparation of Phases: Pre-saturate n-octanol with water and water (or buffer) with n-octanol by shaking them together for 24 hours, followed by separation.
-
Sample Preparation: Prepare a stock solution of the test compound in the pre-saturated aqueous phase.
-
Partitioning: In a suitable vessel, combine a known volume of the aqueous stock solution with a known volume of the pre-saturated n-octanol.
-
Equilibration: Shake the vessel at a constant temperature (e.g., 25 °C) for a sufficient time to reach equilibrium (typically 24 hours).
-
Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.
-
Quantification: Carefully sample both the aqueous and n-octanol phases and determine the concentration of the compound in each phase using a validated analytical method.
-
Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.
Caption: Experimental workflow for LogP determination using the shake-flask method.
Acidity/Basicity (pKa)
The pKa value defines the ionization state of a molecule at a given pH. For an amine like (furan-2-ylmethyl)(heptan-4-yl)amine, the basic pKa will determine its charge at physiological pH, which significantly impacts its solubility, permeability, and interaction with biological targets. Potentiometric titration is a precise method for pKa determination.[2]
This protocol is a standard method for determining the pKa of basic compounds.
Materials:
-
(Furan-2-ylmethyl)(heptan-4-yl)amine
-
Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)
-
High-purity water (degassed)
-
Potassium chloride (KCl) for maintaining ionic strength
-
Calibrated pH meter with a suitable electrode
-
Automatic titrator or burette
-
Stir plate and stir bar
Procedure:
-
Sample Preparation: Accurately weigh a sample of the compound and dissolve it in a known volume of degassed water containing a background electrolyte like KCl to maintain constant ionic strength.
-
Titration Setup: Place the sample solution in a thermostatted vessel and immerse the calibrated pH electrode and the tip of the burette containing the standardized HCl solution.
-
Titration: Titrate the sample solution with the HCl solution, adding small increments of the titrant and recording the pH after each addition, allowing the reading to stabilize.
-
Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the half-equivalence point, where half of the amine has been protonated. The equivalence point can be identified from the inflection point of the titration curve or by analyzing the first and second derivatives of the curve.
Caption: Workflow for pKa determination by potentiometric titration.
Aqueous Solubility
Aqueous solubility is a critical factor for oral bioavailability and formulation development.[4] Both thermodynamic and kinetic solubility assays are commonly employed in drug discovery.
This "shake-flask" method is considered the gold standard for determining the equilibrium solubility of a compound.
Materials:
-
(Furan-2-ylmethyl)(heptan-4-yl)amine (solid)
-
Phosphate-buffered saline (PBS), pH 7.4
-
Vials with screw caps
-
Shaker/incubator
-
Centrifuge or filtration device (e.g., 0.45 µm filter)
-
Analytical instrumentation for quantification (e.g., HPLC-UV, LC-MS)
Procedure:
-
Sample Preparation: Add an excess amount of the solid compound to a vial containing a known volume of PBS (pH 7.4).
-
Equilibration: Seal the vials and shake at a constant temperature (e.g., 25 °C or 37 °C) for an extended period (typically 24-48 hours) to ensure equilibrium is reached.
-
Phase Separation: After equilibration, separate the undissolved solid from the saturated solution by centrifugation or filtration.
-
Quantification: Analyze the clear supernatant to determine the concentration of the dissolved compound using a validated analytical method. This concentration represents the thermodynamic solubility.
Chemical Stability
The stability of a drug candidate under various conditions is essential for its development, formulation, and storage. The furan ring, in particular, can be susceptible to degradation under strongly acidic or oxidative conditions.
Considerations for Stability Testing:
-
pH Stability: The stability of (furan-2-ylmethyl)(heptan-4-yl)amine should be assessed across a range of pH values (e.g., pH 2, 7.4, and 9) to simulate conditions in the gastrointestinal tract and in potential formulations.
-
Oxidative Stability: The furan moiety can be prone to oxidation. Stability in the presence of a mild oxidizing agent (e.g., hydrogen peroxide) should be evaluated.
-
Photostability: Exposure to light can sometimes lead to degradation. Photostability testing according to ICH guidelines should be considered.
-
Temperature Stability: The compound's stability at elevated temperatures (e.g., 40 °C) should be assessed to determine appropriate storage conditions.
Implications for Drug Development: An ADME Perspective
The physicochemical properties of (furan-2-ylmethyl)(heptan-4-yl)amine provide valuable insights into its potential ADME profile.
-
Absorption: The predicted moderate lipophilicity (LogP ≈ 3.2) and the presence of a basic amine suggest that the compound may have good oral absorption. However, its low predicted aqueous solubility could be a limiting factor.
-
Distribution: The lipophilic nature of the molecule suggests it may distribute into tissues. The extent of plasma protein binding should be experimentally determined.
-
Metabolism: The furan ring is known to be susceptible to metabolic oxidation by cytochrome P450 enzymes, which can lead to the formation of reactive metabolites.[5][6][7] The secondary amine is also a potential site for N-dealkylation or oxidation. Understanding the metabolic pathways is crucial for assessing the potential for drug-drug interactions and toxicity.
-
Excretion: The route of excretion will depend on the extent of metabolism and the properties of the metabolites.
Conclusion
(Furan-2-ylmethyl)(heptan-4-yl)amine is a compound with a physicochemical profile that warrants further investigation for its potential as a drug candidate. Its predicted properties suggest a balance between lipophilicity and basicity that could be favorable for oral absorption. However, the potential for low aqueous solubility and metabolic instability of the furan ring are key challenges that need to be addressed through experimental evaluation. The protocols and considerations outlined in this guide provide a robust framework for a comprehensive assessment of this promising molecule, enabling informed decision-making in the drug development process.
References
- BenchChem. (2025). Comparative Pharmacological Profiles of Furan-2-ylmethyl-amine Isomers: A Detailed Analysis.
- EvitaChem. (n.d.). (Furan-2-ylmethyl)(heptan-4-YL)amine.
- Kheylik, Y. (2024). LogP / LogD shake-flask method v1.
- DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry.
- MDPI. (2021). Ag(I) Complexes of Imine Derivatives of Unexpected 2-Thiophenemethylamine Homo-Coupling and Bis-(E)-N-(furan-2-ylmethyl)-1-(quinolin-2-yl)methanimine.
- Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
- Journal of Medicinal and Chemical Sciences. (2022).
- BenchChem. (2025). Application Notes and Protocols: Reductive Amination of Furan-2-carbaldehyde with Piperidin-4-amine.
- ACS Publications. (2012). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology.
- National Center for Biotechnology Information. (n.d.). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring.
- ResearchGate. (n.d.). Metabolic pathways of furan leading to formation of potential biomarkers of furan exposure.
Sources
- 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 2. evitachem.com [evitachem.com]
- 3. PSEforSPEEDChemical Properties on Demand - Introducing - PSEforSPEED [pseforspeed.com]
- 4. www.openmolecules.org [openmolecules.org]
- 5. pubs.acs.org [pubs.acs.org]
- 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
